Cas no 1823981-24-3 (Benzyl ((3-methylazepan-3-yl)methyl)carbamate)

• Product Name: Benzyl ((3-methylazepan-3-yl)methyl)carbamate
• CAS No: 1823981-24-3
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 4918450
• Update Time: 2025-06-09

Benzyl ((3-methylazepan-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl ((3-methylazepan-3-yl)methyl)carbamate

• Inchi： 1S/C16H24N2O2/c1-16(9-5-6-10-17-12-16)13-18-15(19)20-11-14-7-3-2-4-8-14/h2-4,7-8,17H,5-6,9-13H2,1H3,(H,18,19)
• InChI Key： VXSWNQTWICUDLF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC1(C)CNCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 303
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 423.1±28.0 °C at 760 mmHg
• Flash Point: 209.7±24.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Benzyl ((3-methylazepan-3-yl)methyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl ((3-methylazepan-3-yl)methyl)carbamate

Recent Advances in the Study of Benzyl ((3-methylazepan-3-yl)methyl)carbamate (CAS: 1823981-24-3)

Benzyl ((3-methylazepan-3-yl)methyl)carbamate (CAS: 1823981-24-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the azepane ring and carbamate functional group, make it a versatile scaffold for the design of pharmacologically active agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Benzyl ((3-methylazepan-3-yl)methyl)carbamate exhibit potent inhibitory activity against certain proteases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms and structure-activity relationships (SAR) of these derivatives.

Further investigations have explored the compound's potential as a precursor for the synthesis of neuroactive agents. Research conducted by a team at the University of Cambridge revealed that modifications to the benzyl and azepane moieties can significantly alter the compound's affinity for GABA receptors, suggesting its utility in the development of anxiolytic and anticonvulsant drugs. These findings were supported by in vitro and in vivo experiments, which showed promising results in animal models of neurological disorders.

In addition to its therapeutic potential, Benzyl ((3-methylazepan-3-yl)methyl)carbamate has also been studied for its chemical stability and pharmacokinetic properties. A recent pharmacokinetic profiling study indicated that the compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active research.

In conclusion, Benzyl ((3-methylazepan-3-yl)methyl)carbamate (CAS: 1823981-24-3) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and adaptable chemical structure make it a valuable tool for medicinal chemists. Future research should focus on refining its pharmacological profile and exploring its applications in targeted therapies. The ongoing studies underscore the compound's potential to contribute significantly to the advancement of chemical biology and drug discovery.